Cas no 77-03-2 (3,3-diethylpiperidine-2,4-dione)

3,3-Diethylpiperidine-2,4-dione is a cyclic diketone derivative with a piperidine backbone, characterized by the presence of two ethyl substituents at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility and potential as a building block for heterocyclic compounds. Its rigid cyclic framework and functionalized carbonyl groups enable its use in the development of biologically active molecules, including CNS-targeting agents. The diethyl substitution enhances steric and electronic properties, influencing reactivity and stability. This compound is typically handled under controlled conditions due to its sensitivity to moisture and light, making it suitable for specialized synthetic applications.

3,3-diethylpiperidine-2,4-dione structure

77-03-2 structure

Product Name:3,3-diethylpiperidine-2,4-dione

CAS No:77-03-2

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD00869188

CID:564803

PubChem ID:6465

Update Time:2025-05-22

3,3-diethylpiperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 2,4-Piperidinedione,3,3-diethyl-
- 3,3-Diethyl-2,4-dioxopiperidine; Ascron; Sedulon; Piperidion; PIPERIDIONE; piperidione; Dihyprylon; Sedilan; Dihyprylone; Nu 1510; 3,3-Diaethyl-piperidin-2,4-dion; 3,3-diethyl-piperidine-2,4-dione;
- 3,3-Diethyl-2,4-piperidinedione
- AKOS022505088
- NS00037875
- NSC-75628
- DB13224
- RGEVWUKXWFOAID-UHFFFAOYSA-N
- Z1255372924
- PIPERIDIONE [MART.]
- 2,4-Dioxo-3,3-diathyltetrahydropyridin
- PIPERIDIONE
- PIPERIDIONE [WHO-DD]
- NSC75628
- Dihyprylon
- BZ6KL0Q8UD
- 2,4-Dioxo-3,3-diaethylpiperidin [German]
- DTXSID30227804
- SCHEMBL141847
- Dihyprylone
- 2, 3,3-diethyl-
- 3,4-dioxopiperidine
- 2,4-Dioxo-3,3-diaethylpiperidin
- Sedulon
- Nu 1510
- Ascron
- 3,3-Diethyl-2,4-dioxopiperidine
- NCIOpen2_000695
- 77-03-2
- C17730
- EN300-257083
- Piperidion
- Sedilan
- CS-0242945
- 2,4-Piperidinedione, 3,3-diethyl-
- PIPERIDIONE [MI]
- BRN 0126810
- Q7197355
- 3,3-Diethylpiperidine-2,4-dione
- CHEMBL3707370
- CHEBI:81302
- HY-W181871
- NSC 75628
- UNII-BZ6KL0Q8UD
- EINECS 200-999-5
- 3,3-diethylpiperidine-2,4-dione
- MDL： MFCD00869188
- Inchi： 1S/C9H15NO2/c1-3-9(4-2)7(11)5-6-10-8(9)12/h3-6H2,1-2H3,(H,10,12)
- InChI Key： RGEVWUKXWFOAID-UHFFFAOYSA-N
- SMILES： O=C1CCNC(C1(CC)CC)=O

Computed Properties

Exact Mass: 169.11035
Monoisotopic Mass: 169.110279
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2
XLogP3: 0.8

Experimental Properties

Density: 1.0873 (rough estimate)
Melting Point: 102-107°
Boiling Point: 298.52°C (rough estimate)
Flash Point: 149.5°C
Refractive Index: 1.4200 (estimate)
PSA: 46.17
LogP: 1.21060

3,3-diethylpiperidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D479003-2.5mg	3,3-diethylpiperidine-2,4-dione	77-03-2		2.5mg	$ 50.00	2022-06-05
TRC	D479003-5mg	3,3-diethylpiperidine-2,4-dione	77-03-2		5mg	$ 70.00	2022-06-05
TRC	D479003-25mg	3,3-diethylpiperidine-2,4-dione	77-03-2		25mg	$ 275.00	2022-06-05
Enamine	EN300-257083-0.05g	3,3-diethylpiperidine-2,4-dione	77-03-2	95%	0.05g	$288.0	2024-06-18
Enamine	EN300-257083-0.1g	3,3-diethylpiperidine-2,4-dione	77-03-2	95%	0.1g	$428.0	2024-06-18
Enamine	EN300-257083-0.25g	3,3-diethylpiperidine-2,4-dione	77-03-2	95%	0.25g	$611.0	2024-06-18
Enamine	EN300-257083-0.5g	3,3-diethylpiperidine-2,4-dione	77-03-2	95%	0.5g	$962.0	2024-06-18
Enamine	EN300-257083-1.0g	3,3-diethylpiperidine-2,4-dione	77-03-2	95%	1.0g	$1234.0	2024-06-18
Enamine	EN300-257083-2.5g	3,3-diethylpiperidine-2,4-dione	77-03-2	95%	2.5g	$2418.0	2024-06-18
Enamine	EN300-257083-5.0g	3,3-diethylpiperidine-2,4-dione	77-03-2	95%	5.0g	$3576.0	2024-06-18